1-(4-fluorophenyl)-4-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C16H17FN6
• Molecular Weight: 312.34 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-4-(4-methylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C16H17FN6/c1-21-6-8-22(9-7-21)15-14-10-20-23(16(14)19-11-18-15)13-4-2-12(17)3-5-13/h2-5,10-11H,6-9H2,1H3
• InChI Key: UDUJZSNYIWXTTQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=NC3=C2C=NN3C4=CC=C(C=C4)F

Description

1-[1-(4-Fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperazine is a heterocyclic compound that has garnered interest in various fields of scientific research. This compound is characterized by the presence of a pyrazolo[3,4-d]pyrimidine core, which is known for its biological activity and potential therapeutic applications .

Preparation Methods

The synthesis of 1-[1-(4-Fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperazine typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the pyrazolo[3,4-d]pyrimidine core, which is achieved through the cyclization of appropriate precursors.

Reaction Conditions: The reaction conditions often involve the use of solvents such as acetonitrile or methanol, and catalysts like triethylamine or potassium carbonate.

Industrial Production: Industrial production methods may involve the use of continuous flow reactors to optimize reaction conditions and improve yield.

Chemical Reactions Analysis

1-[1-(4-Fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions often involve nucleophiles such as amines or thiols, leading to the formation of various derivatives.

Scientific Research Applications

1-[1-(4-Fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperazine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential as an inhibitor of certain enzymes, making it useful in biochemical studies.

Medicine: Research has indicated its potential as an anticancer agent, particularly in targeting specific cancer cell lines.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[1-(4-Fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperazine involves its interaction with specific molecular targets:

Molecular Targets: The compound targets enzymes such as cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation.

Pathways Involved: By inhibiting CDKs, the compound can induce cell cycle arrest and apoptosis in cancer cells, thereby exerting its anticancer effects.

Comparison with Similar Compounds

1-[1-(4-Fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperazine can be compared with other similar compounds:

Similar Compounds: Compounds such as 1-(4-Fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine and 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine share a similar core structure.

Uniqueness: The presence of the 4-methylpiperazine moiety in 1-[1-(4-Fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-4-methylpiperazine distinguishes it from other compounds, potentially enhancing its biological activity and specificity.